Cas no 90727-09-6 (Pentanoic acid, 5-(diethylamino)-)

• Product Name: Pentanoic acid, 5-(diethylamino)-
• CAS No: 90727-09-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 1954132
• PubChem ID: 21948275
• Update Time: 2025-04-21

Pentanoic acid, 5-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(diethylamino)-
• 5-Diaethylamino-valeriansaeure
• 5-diethylamino-valeric acid
• 5-(N,N-diethylamino)pentanoic acid
• 90727-09-6
• DTXSID301305246
• SCHEMBL5393582
• DA-38410
• 5-(diethylamino)Pentanoic acid

• Inchi： 1S/C9H19NO2/c1-3-10(4-2)8-6-5-7-9(11)12/h3-8H2,1-2H3,(H,11,12)
• InChI Key： PSXVVSYMZCBRRC-UHFFFAOYSA-N
• SMILES： CCN(CCCCC(=O)O)CC

Computed Properties

• Exact Mass: 173.14200
• Monoisotopic Mass: 173.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 1.58310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids